![molecular formula C10H22Cl2N2 B6190500 N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride CAS No. 2648956-82-3](/img/no-structure.png)
N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride
Overview
Description
N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride (DMA-DHC) is a novel compound with a wide range of applications in scientific research. It is a cyclic amine derivative that has been used in various studies to investigate its biochemical and physiological effects. DMA-DHC has been used in various fields such as neuroscience, drug discovery, and biochemistry.
Mechanism of Action
The mechanism of action of N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride is not fully understood. However, it is believed to interact with several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. It is thought to modulate the activity of these receptors, which can affect the levels of neurotransmitters in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to affect the levels of several neurotransmitters, including dopamine, serotonin, and norepinephrine. It is also believed to modulate the activity of several enzymes involved in metabolic pathways.
Advantages and Limitations for Lab Experiments
The use of N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride in laboratory experiments has several advantages. It is a relatively stable compound and is easy to synthesize in the laboratory. It has also been used in a variety of scientific research applications, making it a useful tool for researchers. However, there are some limitations to the use of this compound in laboratory experiments. It is not soluble in water, which means it must be dissolved in an organic solvent before use. Additionally, it can be difficult to obtain in large quantities, making it difficult to use in large-scale experiments.
Future Directions
The use of N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride in scientific research is still in its early stages. However, there are several potential future directions for research. One potential direction is to further investigate the biochemical and physiological effects of this compound. Additionally, further research could be conducted to investigate the effects of this compound on various neurotransmitter receptors. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound, such as its use in the treatment of neurological disorders. Finally, further research could be conducted to develop new synthesis methods for this compound, which could make it easier to obtain in large quantities.
Synthesis Methods
N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride can be synthesized using a two-step process. The first step involves the reaction of N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine with hydrochloric acid to form the dihydrochloride salt. The second step involves the purification of the dihydrochloride salt using a column chromatography technique.
Scientific Research Applications
N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride has been used in a variety of scientific research applications, such as neuroscience, drug discovery, and biochemistry. In neuroscience, this compound has been used to study the effects of dopamine on behavior and cognition. In drug discovery, this compound has been used to investigate the effects of novel compounds on the central nervous system. In biochemistry, this compound has been used to study the effects of enzymes on metabolic pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride involves the reaction of 2,2-dimethyl-1,3-dioxane-4,6-dione with 1,5-diaminopentane to form the spirocyclic intermediate, which is then methylated and quaternized with hydrochloric acid to yield the final product.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxane-4,6-dione", "1,5-diaminopentane", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2,2-dimethyl-1,3-dioxane-4,6-dione is reacted with 1,5-diaminopentane in the presence of sodium hydroxide to form the spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is methylated using methyl iodide to form N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine.", "Step 3: The resulting amine is quaternized with hydrochloric acid to yield N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride." ] } | |
CAS RN |
2648956-82-3 |
Molecular Formula |
C10H22Cl2N2 |
Molecular Weight |
241.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(2-methoxyphenyl)piperazin-1-yl]butane-1,3-dione](/img/structure/B6190489.png)